2,5-Dibromo-3-octylthiophene
Overview
Description
2,5-Dibromo-3-octylthiophene is a chemical compound with the molecular formula C12H18Br2S . It is a colorless to yellow to brown liquid . This compound is used as a conducting polymer precursor .
Molecular Structure Analysis
The molecular weight of 2,5-Dibromo-3-octylthiophene is 354.15 g/mol . The InChI string representation of its structure isInChI=1S/C12H18Br2S/c1-2-3-4-5-6-7-8-10-9-11(13)15-12(10)14/h9H,2-8H2,1H3 . Physical And Chemical Properties Analysis
2,5-Dibromo-3-octylthiophene has a density of 1.5±0.1 g/cm³ . Its boiling point is 348.4±37.0 °C at 760 mmHg . The compound has a molar refractivity of 77.4±0.3 cm³ . It has 7 freely rotating bonds and a topological polar surface area of 28.2 Ų .Scientific Research Applications
Conducting Polymer Precursor
“2,5-Dibromo-3-octylthiophene” is used as a conducting polymer precursor . This means it can be used to synthesize conducting polymers, which have applications in various fields such as electronics, optoelectronics, and energy storage devices.
Synthesis of Diblock Copolymers
This compound is used as a starting material in the synthesis of diblock copolymers . Diblock copolymers have unique properties that make them useful in a variety of applications, including drug delivery systems, nanotechnology, and materials science.
Synthesis of Regioregular Polymers
“2,5-Dibromo-3-octylthiophene” is also used in the synthesis of regioregular polymers . These polymers have a regular repeating pattern in their molecular structure, which can lead to improved properties such as increased crystallinity and enhanced charge transport.
Safety and Hazards
The safety data sheet for 2,5-Dibromo-3-octylthiophene advises against eating, drinking, or smoking when using this product. It recommends wearing protective gloves, clothing, eye protection, and face protection. It also advises avoiding breathing dust, fume, gas, mist, vapors, and spray, and recommends using only outdoors or in a well-ventilated area .
Future Directions
Mechanism of Action
Target of Action
2,5-Dibromo-3-octylthiophene is primarily used as a precursor in the synthesis of conducting polymers . The primary targets of this compound are the monomers that are involved in the polymerization process .
Mode of Action
The compound interacts with its targets through a process known as polymerization . In this process, the 2,5-Dibromo-3-octylthiophene molecules react with each other or with other monomers to form a long chain or a three-dimensional network .
Biochemical Pathways
The polymerization of 2,5-Dibromo-3-octylthiophene leads to the formation of conducting polymers . These polymers can conduct electricity, which is a unique property among polymers. The conduction of electricity is a result of the movement of electrons along the polymer chain .
Result of Action
The result of the action of 2,5-Dibromo-3-octylthiophene is the formation of conducting polymers . These polymers have a wide range of applications, including in the production of organic electronic devices .
Action Environment
The action of 2,5-Dibromo-3-octylthiophene is influenced by various environmental factors. For instance, the temperature and solvent can affect the rate and extent of polymerization . Additionally, the stability of the resulting polymers can be influenced by factors such as humidity and exposure to light .
properties
IUPAC Name |
2,5-dibromo-3-octylthiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18Br2S/c1-2-3-4-5-6-7-8-10-9-11(13)15-12(10)14/h9H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJGBSUPPENVFAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=C(SC(=C1)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Br2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30402715 |
Source
|
| Record name | 2,5-Dibromo-3-octylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30402715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dibromo-3-octylthiophene | |
CAS RN |
149703-84-4 |
Source
|
| Record name | 2,5-Dibromo-3-octylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30402715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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